2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid

• IUPAC Name: 2-anilino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• InChI: InChI=1S/C14H14N2O2S/c17-13(18)10-7-4-8-11-12(10)16-14(19-11)15-9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,15,16)(H,17,18)
• InChI Key: JOIXUFPFQRPNLX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC(=N2)NC3=CC=CC=C3)C(=O)O
• Molecular Formula: C14H14N2O2S
• DSSTOX Substance ID: DTXSID101168278
• Molecular Weight: 274.34 g/mol
• CAS No.: 40440-19-5

Description

Phenylamino compounds are a class of organic compounds that contain a phenyl functional group and an amino group. They are often used in the synthesis of pharmaceuticals and other organic compounds.

Synthesis Analysis

The synthesis of phenylamino compounds can vary greatly depending on the specific compound being synthesized. It often involves the reaction of a phenyl compound with an amine or ammonia under specific conditions.

Molecular Structure Analysis

Phenylamino compounds typically consist of a phenyl ring (a cyclic group of carbon atoms) attached to an amino group. The exact structure can vary depending on the specific compound.

Chemical Reactions Analysis

Phenylamino compounds can undergo a variety of chemical reactions, including reactions with acids, bases, and other organic compounds. The exact reactions will depend on the specific compound and the conditions.

Physical and Chemical Properties Analysis

Phenylamino compounds, like all organic compounds, have specific physical and chemical properties such as melting point, boiling point, solubility, and reactivity. These properties can be influenced by factors such as the specific structure of the compound and the presence of other functional groups.

Mechanism of Action

Target of Action

Compounds with similar structures, such as phenethylamine, have been found to interact with primary amine oxidase and trypsin

Mode of Action

Phenethylamine regulates monoamine neurotransmission by binding to trace amine-associated receptor 1 (TAAR1) and inhibiting vesicular monoamine transporter 2 (VMAT2) in monoamine neurons .

Biochemical Pathways

For instance, phenethylamine is produced from the amino acid L-phenylalanine by the enzyme aromatic L-amino acid decarboxylase via enzymatic decarboxylation .

Pharmacokinetics

Phenylethanolamine, a compound with a similar structure, has been found to follow a “two-compartment model” with a plasma half-life of about 30 minutes .

Result of Action

Compounds with similar structures have shown anti-inflammatory properties . For instance, N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides demonstrated excellent COX-2 SI values and showed significant inhibition of albumin denaturation .

Safety and Hazards

Like all chemicals, phenylamino compounds can pose certain safety hazards. These can include toxicity if ingested or inhaled, and reactivity hazards if the compound is mixed with incompatible substances. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Biochemical Analysis

Biochemical Properties

2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to interact with enzymes such as tyrosine aminotransferase and phenylalanine hydroxylase, which are involved in amino acid metabolism . The nature of these interactions often involves the binding of the compound to the active sites of these enzymes, leading to either inhibition or activation of their catalytic activities. Additionally, this compound can form hydrogen bonds and hydrophobic interactions with proteins, influencing their structure and function.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism . For instance, it can modulate the activity of the mTORC1 signaling pathway, which is crucial for cell growth and proliferation. By affecting this pathway, the compound can alter gene expression patterns and metabolic fluxes within the cell. Furthermore, this compound has been shown to induce apoptosis in certain cancer cell lines, highlighting its potential as an anti-cancer agent.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound exerts its effects by binding to specific biomolecules, such as enzymes and receptors, through hydrogen bonding, hydrophobic interactions, and van der Waals forces . These binding interactions can lead to the inhibition or activation of enzyme activities, resulting in changes in metabolic pathways and gene expression. For example, the compound can inhibit the activity of tyrosine aminotransferase by binding to its active site, thereby reducing the production of tyrosine and affecting downstream metabolic processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function . The compound has been found to be relatively stable under standard laboratory conditions, with minimal degradation over time. Prolonged exposure to light and high temperatures can lead to the breakdown of the compound, resulting in reduced efficacy. Long-term studies have shown that continuous exposure to the compound can lead to adaptive changes in cellular metabolism and gene expression, indicating its potential for sustained therapeutic effects.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At low doses, the compound has been shown to have minimal toxic effects and can modulate metabolic pathways without causing significant adverse effects. At higher doses, the compound can induce toxicity, leading to symptoms such as weight loss, organ damage, and behavioral changes. Threshold effects have been observed, where a certain dosage level is required to achieve therapeutic benefits without causing toxicity. These findings highlight the importance of dosage optimization for potential therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, including amino acid metabolism and phenylpropanoid biosynthesis . The compound interacts with enzymes such as phenylalanine hydroxylase and tyrosine aminotransferase, influencing the production of key metabolites. These interactions can affect metabolic fluxes and alter the levels of various metabolites within the cell. Additionally, the compound can modulate the activity of enzymes involved in the shikimate pathway, which is crucial for the biosynthesis of aromatic amino acids and secondary metabolites.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be taken up by cells through active transport mechanisms, involving amino acid transporters such as LAT1. Once inside the cell, the compound can bind to intracellular proteins and be distributed to various cellular compartments. The localization and accumulation of the compound within specific tissues can influence its therapeutic efficacy and potential side effects.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function . The compound has been found to localize in the cytoplasm, nucleus, and mitochondria, where it can interact with various biomolecules and exert its effects. Targeting signals and post-translational modifications can direct the compound to specific subcellular compartments, influencing its activity and function. For example, the compound can be phosphorylated and directed to the nucleus, where it can modulate gene expression and affect cellular processes.